Cas no 2172001-42-0 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-5-amidooxolane-3-carboxylic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-5-amidooxolane-3-carboxylic acid
• CAS No: 2172001-42-0
• MF: C₂₅H₂₄N₄O₆
• MW: 476.481266021729
• CID: 6421971
• PubChem ID: 165818195
• Update Time: 2025-07-09

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-5-amidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-5-amidooxolane-3-carboxylic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-5-amido]oxolane-3-carboxylic acid
• 2172001-42-0
• EN300-1564125

• Inchi： 1S/C25H24N4O6/c1-29-20(22(30)27-25(23(31)32)10-11-34-14-25)12-21(28-29)26-24(33)35-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,12,19H,10-11,13-14H2,1H3,(H,27,30)(H,31,32)(H,26,28,33)
• InChI Key： YBMJLSUOBYTZNW-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)NC(C1=CC(=NN1C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.16958450g/mol
• Monoisotopic Mass: 476.16958450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 132Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-5-amidooxolane-3-carboxylic acid

Comprehensive Analysis of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-5-amidooxolane-3-carboxylic acid (CAS No. 2172001-42-0)

The compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-5-amidooxolane-3-carboxylic acid, identified by its CAS No. 2172001-42-0, is a highly specialized chemical entity with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its role in developing novel therapeutics, particularly in the fields of oncology and immunology.

One of the most searched questions related to this compound is: "What is the role of Fmoc-protected amino acids in peptide synthesis?" The Fmoc group in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-5-amidooxolane-3-carboxylic acid serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild basic conditions. This property is essential for the stepwise assembly of peptides, a technique widely used in drug discovery and biotechnology. The growing demand for peptide-based drugs, such as GLP-1 analogs for diabetes treatment, has further amplified interest in this compound.

Another trending topic in the scientific community is the exploration of pyrazole derivatives for their bioactivity. The 1-methyl-1H-pyrazole moiety in this compound contributes to its potential as a scaffold for designing kinase inhibitors and anti-inflammatory agents. Recent studies highlight the importance of pyrazole-based compounds in targeting protein-protein interactions, a hot area in drug development. This aligns with frequent search queries like "How do pyrazole derivatives interact with biological targets?" and "What are the latest advancements in pyrazole chemistry?"

The oxolane-3-carboxylic acid segment of the molecule adds another layer of complexity and functionality. This structural feature is often associated with improved solubility and metabolic stability, making it a valuable component in prodrug design. Researchers investigating "carboxylic acid derivatives in medicinal chemistry" or "strategies to enhance drug bioavailability" will find this compound particularly relevant. Its versatility is further demonstrated by its potential use in creating hybrid molecules that combine multiple pharmacophores for enhanced efficacy.

From a synthetic chemistry perspective, the compound's CAS No. 2172001-42-0 serves as a unique identifier, ensuring precise communication among researchers and suppliers. The pharmaceutical industry's increasing reliance on high-purity intermediates has led to a surge in searches for "reliable sources of Fmoc-protected building blocks" and "quality control methods for peptide synthesis reagents." This compound meets stringent purity requirements, making it a preferred choice for laboratories focused on cutting-edge research.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazole-5-amidooxolane-3-carboxylic acid represents a convergence of multiple pharmacologically relevant motifs. Its applications span from peptide synthesis to drug design, addressing some of the most pressing challenges in modern medicine. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics.